Cas no 159144-94-2 (3(2H)-Thiophenone,5-acetyldihydro-)
159144-94-2 structure
Product Name:3(2H)-Thiophenone,5-acetyldihydro-
CAS No:159144-94-2
MF:C6H8O2S
MW:144.191520690918
CID:109120
Update Time:2024-01-24
3(2H)-Thiophenone,5-acetyldihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Thiophenone,5-acetyldihydro-
- 5-acetylthiolan-3-one
- 3(2H)-Thiophenone, 5-acetyldihydro- (9CI)
- 3(2H)-Thiophenone, 5-acetyldihydro-
-
- Inchi: 1S/C6H8O2S/c1-4(7)6-2-5(8)3-9-6/h6H,2-3H2,1H3
- InChI Key: MIQHQAJETQTXNW-UHFFFAOYSA-N
- SMILES: C1SC(C(C)=O)CC1=O
Computed Properties
- Exact Mass: 144.02454
- Monoisotopic Mass: 144.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4A^2
Experimental Properties
- PSA: 34.14
3(2H)-Thiophenone,5-acetyldihydro- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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